Cas no 1289191-27-0 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine
• CAS No: 1289191-27-0
• MF: C₁₄H₁₈BN₃O₂
• MW: 271.122622966766
• CID: 2115167
• Update Time: 2025-11-02

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Quinazolinamine
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine
• UCYATPCARAHADX-UHFFFAOYSA-N
• FCH2810436
• MB12825
• AX8277475
• 4-AMINOQUINAZOLIN-6-YLBORONIC ACID PINACOL ESTER
• 4-Quinazolinamine, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine

• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)9-5-6-11-10(7-9)12(16)18-8-17-11/h5-8H,1-4H3,(H2,16,17,18)
• InChI Key： UCYATPCARAHADX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C(=C(N)N=CN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Topological Polar Surface Area: 70.3

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine

Research Brief on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine (CAS: 1289191-27-0)

The compound 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine (CAS: 1289191-27-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative, characterized by its quinazoline core and pinacol boronate ester functional group, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibitors and targeted therapies.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in medicinal chemistry. The presence of the boronate ester moiety enhances its reactivity, enabling efficient coupling with various aryl halides to generate diverse quinazoline derivatives. These derivatives have shown promising activity against a range of kinase targets, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are critical in cancer therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine as a key building block for the synthesis of novel EGFR inhibitors. The study reported that derivatives synthesized from this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation kinase inhibitors. The findings underscore the compound's potential in addressing unmet medical needs in oncology.

Another significant application of this compound lies in the development of PROTACs (Proteolysis Targeting Chimeras), a groundbreaking therapeutic modality that induces targeted protein degradation. A recent preprint on bioRxiv detailed the use of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine as a linker in the design of EGFR-targeting PROTACs. The study reported enhanced selectivity and efficacy in degrading oncogenic EGFR mutants, offering a potential strategy to overcome drug resistance in cancer treatment.

From a synthetic chemistry perspective, the stability and handling of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine have been subjects of optimization. Recent advancements in protecting group strategies and reaction conditions have improved the yield and purity of this compound, facilitating its broader adoption in high-throughput screening and combinatorial chemistry. These improvements are critical for accelerating the discovery of next-generation therapeutics.

In conclusion, 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-amine (CAS: 1289191-27-0) represents a valuable tool in modern drug discovery, with applications spanning from kinase inhibitor development to innovative protein degradation technologies. Its versatility and efficacy in synthetic transformations position it as a cornerstone in the pursuit of novel therapeutic agents. Future research is expected to further explore its potential in addressing complex diseases, particularly those driven by aberrant kinase signaling.